5-methyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-(4-thiophen-2-yloxan-4-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H16N2O3S/c1-10-11(9-15-19-10)13(17)16-14(4-6-18-7-5-14)12-3-2-8-20-12/h2-3,8-9H,4-7H2,1H3,(H,16,17)
• InChI Key: PHSUGVINDFWWAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

5-methyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)isoxazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MTIP and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

5-methyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)isoxazole-4-carboxamide is a compound that belongs to a broader class of chemicals with significant potential in various fields of scientific research. While the specific molecule mentioned does not directly appear in the literature, similar compounds have been studied for their synthesis methods, structural characterization, and potential applications. For instance, studies on the synthesis of thiophenyl derivatives and pyrazole amides offer insights into the methodologies that could be applied to similar compounds. These methods include heterocyclic synthesis techniques, which are crucial for producing a wide range of chemical entities with potential pharmacological activities (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004); (Kanwal, Rasool, Zaidi, Zakaria, Bilal, Hashmi, Mubarik, Ahmad, & Shah, 2022).

Crystal Structure and Molecular Analysis

Understanding the crystal structure and molecular interactions of chemicals similar to this compound provides valuable information for their potential applications in material science and drug design. Crystallographic studies offer insights into the molecular geometry, stability, and intermolecular interactions, which are essential for predicting the behavior of these compounds in various environments. For example, the synthesis and crystal structure analysis of related pyrazole derivatives reveal their potential in developing materials with specific optical or electronic properties (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Antimicrobial and Anticancer Potential

The exploration of novel compounds for antimicrobial and anticancer applications is a crucial area of pharmaceutical research. Compounds with structural similarities to this compound have been investigated for their biological activities. For instance, the synthesis and biological evaluation of pyrazolopyrimidines and thiophene-based pyrazole amides highlight the potential of these compounds in developing new therapeutic agents with targeted antimicrobial and anticancer effects (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016); (Prabhudeva, Vivek, & Kumar, 2019).